Cas no 2580099-32-5 (rac-(1R,5R)-5-{(benzyloxy)carbonylamino}-4,4-difluorocycloheptane-1-carboxylic acid)

• Product Name: rac-(1R,5R)-5-{(benzyloxy)carbonylamino}-4,4-difluorocycloheptane-1-carboxylic acid
• CAS No: 2580099-32-5
• MF: C₁₆H₁₉F₂NO₄
• MW: 327.323171854019
• CID: 5656465
• PubChem ID: 165894714
• Update Time: 2025-06-09

rac-(1R,5R)-5-{(benzyloxy)carbonylamino}-4,4-difluorocycloheptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580099-32-5
• EN300-27729521
• rac-(1R,5R)-5-{[(benzyloxy)carbonyl]amino}-4,4-difluorocycloheptane-1-carboxylic acid
• rac-(1R,5R)-5-{(benzyloxy)carbonylamino}-4,4-difluorocycloheptane-1-carboxylic acid

• Inchi： 1S/C16H19F2NO4/c17-16(18)9-8-12(14(20)21)6-7-13(16)19-15(22)23-10-11-4-2-1-3-5-11/h1-5,12-13H,6-10H2,(H,19,22)(H,20,21)/t12-,13-/m1/s1
• InChI Key： QNHZODBTPJYKAA-CHWSQXEVSA-N
• SMILES： FC1(CC[C@H](C(=O)O)CC[C@H]1NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 327.12821441g/mol
• Monoisotopic Mass: 327.12821441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6Ų

Additional information on rac-(1R,5R)-5-{(benzyloxy)carbonylamino}-4,4-difluorocycloheptane-1-carboxylic acid

Recent Advances in the Study of rac-(1R,5R)-5-{(benzyloxy)carbonylamino}-4,4-difluorocycloheptane-1-carboxylic acid (CAS: 2580099-32-5)

The compound rac-(1R,5R)-5-{(benzyloxy)carbonylamino}-4,4-difluorocycloheptane-1-carboxylic acid (CAS: 2580099-32-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluorocycloheptane scaffold and benzyloxycarbonylamino functional group, has shown promising potential in drug discovery, particularly in the development of enzyme inhibitors and bioactive probes. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic applications.

One of the key breakthroughs in the study of this compound is its role as a versatile intermediate in the synthesis of peptidomimetics and small-molecule inhibitors. Researchers have successfully utilized rac-(1R,5R)-5-{(benzyloxy)carbonylamino}-4,4-difluorocycloheptane-1-carboxylic acid to develop novel inhibitors targeting proteases and other enzymes involved in inflammatory and metabolic disorders. The incorporation of fluorine atoms into the cycloheptane ring enhances the compound's metabolic stability and binding affinity, making it a valuable scaffold for medicinal chemistry.

In a recent study published in the Journal of Medicinal Chemistry, a team of researchers demonstrated the efficient asymmetric synthesis of this compound and its enantiomers. The study highlighted the importance of stereochemistry in determining the biological activity of the molecule. Through rigorous spectroscopic analysis and X-ray crystallography, the researchers confirmed the absolute configuration of the compound, providing a solid foundation for further structure-activity relationship (SAR) studies.

Another significant development involves the application of rac-(1R,5R)-5-{(benzyloxy)carbonylamino}-4,4-difluorocycloheptane-1-carboxylic acid in the design of covalent inhibitors. By leveraging the reactivity of the benzyloxycarbonylamino group, scientists have developed irreversible inhibitors that selectively target cysteine proteases. These inhibitors have shown potent activity in preclinical models of cancer and autoimmune diseases, underscoring the therapeutic potential of this compound.

Furthermore, recent pharmacokinetic studies have revealed favorable drug-like properties of rac-(1R,5R)-5-{(benzyloxy)carbonylamino}-4,4-difluorocycloheptane-1-carboxylic acid, including good oral bioavailability and low toxicity. These findings have spurred interest in its further development as a lead compound for various therapeutic indications. Ongoing research is exploring its potential in neurodegenerative diseases, where modulation of specific enzymatic pathways could offer new treatment options.

In conclusion, rac-(1R,5R)-5-{(benzyloxy)carbonylamino}-4,4-difluorocycloheptane-1-carboxylic acid (CAS: 2580099-32-5) represents a promising scaffold in medicinal chemistry, with diverse applications in drug discovery. Recent advances in its synthesis, structural characterization, and biological evaluation have paved the way for its continued exploration as a therapeutic agent. Future studies will likely focus on optimizing its pharmacological properties and expanding its therapeutic scope.